Cas no 1105251-94-2 (N-(4-fluorophenyl)-2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-fluorophenyl)-2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 1105251-94-2
• MF: C₂₀H₁₉F₂N₅OS₂
• MW: 447.524567842484
• CID: 6231427
• PubChem ID: 30863026
• Update Time: 2025-09-24

N-(4-fluorophenyl)-2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• 1105251-94-2
• N-(4-fluorophenyl)-2-((5-(4-(4-fluorophenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide
• N-(4-fluorophenyl)-2-({5-[4-(4-fluorophenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• N-(4-fluorophenyl)-2-[[5-[4-(4-fluorophenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• AKOS024510622
• F5487-0142

• Inchi： 1S/C20H19F2N5OS2/c21-14-1-5-16(6-2-14)23-18(28)13-29-20-25-24-19(30-20)27-11-9-26(10-12-27)17-7-3-15(22)4-8-17/h1-8H,9-13H2,(H,23,28)
• InChI Key： ZDELPMQOGVLLMW-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C2C=CC(=CC=2)F)CC1)SCC(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 447.09990892g/mol
• Monoisotopic Mass: 447.09990892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 115Ų

Additional information on N-(4-fluorophenyl)-2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

N-(4-fluorophenyl)-2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide: A Comprehensive Overview

N-(4-fluorophenyl)-2-({5-4-(4-fluorophenyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide, also known by its CAS number 1105251942, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, particularly in the development of novel drug candidates.

The molecular structure of this compound is characterized by the presence of a piperazine ring and a thiadiazole moiety. These structural elements contribute to its stability and bioavailability. The inclusion of fluorine atoms in the aromatic rings further enhances its pharmacokinetic properties. Recent research has demonstrated that the fluorine substitution at the para position of the phenyl group significantly improves the compound's solubility and permeability, making it an ideal candidate for drug delivery systems.

One of the most notable aspects of this compound is its ability to act as a scaffold for various bioactive molecules. The thiadiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its versatility in medicinal chemistry. It has been implicated in numerous biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. Recent studies have explored the potential of this compound as a lead molecule in the development of anticancer agents.

The piperazine moiety in this compound plays a crucial role in enhancing its binding affinity to various biological targets. Piperazine derivatives are widely used in drug design due to their ability to form hydrogen bonds and interact with protein surfaces. This property makes them valuable in the design of inhibitors for enzymes and receptors involved in disease pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy, facilitating its optimization for therapeutic applications.

Another critical feature of this compound is its sulfanyl group (-S-) attached to the thiadiazole ring. This functional group contributes to the compound's redox properties and stability under physiological conditions. Recent investigations have shown that the sulfanyl group enhances the compound's ability to scavenge free radicals, making it a potential candidate for antioxidant therapies.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves nucleophilic substitution, coupling reactions, and cyclization steps. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis process.

The pharmacological profile of this compound has been extensively studied using both in vitro and in vivo models. Preclinical studies have demonstrated its potent activity against various disease models, including cancer and inflammation. Recent clinical trials have provided promising results regarding its safety profile and efficacy in treating specific conditions.

In conclusion, N-(4-fluorophenyl)-2-{[5-[4-(4-fluorophenyl)piperazin-1-yl]-1H-thiadiazol-2-yldithiol}acetamide represents a significant advancement in medicinal chemistry. Its unique structural features and versatile functional groups make it an attractive candidate for drug development. With ongoing research focusing on optimizing its therapeutic potential, this compound holds great promise for future applications in treating a wide range of diseases.